Cas no 1261478-61-8 (2-Methyl-5-(trifluoromethoxy)benzyl alcohol)

2-Methyl-5-(trifluoromethoxy)benzyl alcohol is a fluorinated aromatic alcohol with the molecular formula C9H9F3O2. This compound features a benzyl alcohol core substituted with a methyl group at the 2-position and a trifluoromethoxy group at the 5-position, enhancing its steric and electronic properties. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its benzyl alcohol functionality allows for further derivatization, serving as a versatile intermediate in organic synthesis. The compound’s structural features also suggest potential utility in the development of bioactive molecules, particularly where fluorine incorporation is desired for improved binding affinity or pharmacokinetic properties.
2-Methyl-5-(trifluoromethoxy)benzyl alcohol structure
1261478-61-8 structure
Product Name:2-Methyl-5-(trifluoromethoxy)benzyl alcohol
CAS No:1261478-61-8
MF:C9H9F3O2
MW:206.161773443222
CID:3161367
PubChem ID:86277658
Update Time:2025-05-28

2-Methyl-5-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(trifluoromethoxy)benzyl alcohol
    • SCHEMBL16951952
    • MFCD18399766
    • (2-Methyl-5-(trifluoromethoxy)phenyl)methanol
    • NIZSWVZPENQEME-UHFFFAOYSA-N
    • JS-5065
    • 1261478-61-8
    • AKOS026670905
    • [2-METHYL-5-(TRIFLUOROMETHOXY)PHENYL]METHANOL
    • CS-0212784
    • MDL: MFCD18399766
    • Inchi: 1S/C9H9F3O2/c1-6-2-3-8(4-7(6)5-13)14-9(10,11)12/h2-4,13H,5H2,1H3
    • InChI Key: NIZSWVZPENQEME-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C)=C(CO)C=1)(F)F

Computed Properties

  • Exact Mass: 206.05546401Da
  • Monoisotopic Mass: 206.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

2-Methyl-5-(trifluoromethoxy)benzyl alcohol Pricemore >>

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